2-Bromo-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one

• IUPAC Name: 2-bromo-6,7-dihydro-5H-[1,3]thiazolo[5,4-c]pyridin-4-one
• InChI: InChI=1S/C6H5BrN2OS/c7-6-9-3-1-2-8-5(10)4(3)11-6/h1-2H2,(H,8,10)
• InChI Key: FUSXFJPOPDRDHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(=O)C2=C1N=C(S2)Br
• Molecular Formula: C6H5BrN2OS
• DSSTOX Substance ID: DTXSID90681069
• Molecular Weight: 233.09 g/mol
• CAS RN: 1035219-96-5

Description

“2-Bromo-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one” is a chemical compound, but there is limited information available about it.

Molecular Structure Analysis

There is a related compound, “5-Boc-2-bromo-6,7-dihydro-4H-thiazolo[5,4-c]pyridine”, but the specific molecular structure analysis of “this compound” is not available.

Scientific Research Applications

Synthesis and Catalysis

2-Bromo-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one is a compound of interest in the synthesis of heterocyclic compounds, which are pivotal in pharmaceutical and medicinal chemistry. The synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones, closely related structures, demonstrates the significance of hybrid catalysts in developing medicinally relevant scaffolds. These catalysts, including organocatalysts, metal catalysts, and nanocatalysts, have been explored for their efficiency and recyclability in the synthesis of complex heterocycles, highlighting the potential of this compound derivatives in facilitating these reactions (Parmar, Vala, & Patel, 2023).

Medicinal Chemistry

In medicinal chemistry, pyridine and its derivatives, including structures similar to this compound, are known for their diverse biological activities. These compounds have been investigated for antibacterial, anticancer, and anti-inflammatory properties, among others. The review by Abu-Taweel et al. (2022) highlights the importance of pyridine derivatives in developing new therapeutic agents and chemosensors, showcasing the broad utility of these compounds in both drug discovery and analytical applications. This underlines the relevance of this compound in contributing to the development of novel pharmaceuticals and diagnostic tools (Abu-Taweel et al., 2022).

Material Science

Moreover, heterocyclic compounds like this compound find applications in material science, particularly in the development of chemosensors. These compounds, due to their structural diversity and electronic properties, are capable of acting as selective sensors for various ions and molecules. The design of chemosensors utilizing pyridine derivatives exemplifies the integration of these compounds into devices that can detect environmental pollutants, biological markers, and other significant entities, reinforcing the versatile applications of these chemical entities in a wide array of scientific domains (Alharbi, 2022).

Mechanism of Action

The mechanism of action of “2-Bromo-6,7-dihydrothiazolo[5,4-c]pyridin-4(5H)-one” is not available.